Cas no 898755-54-9 (5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone)

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone is a specialized organic compound with unique chemical properties. It exhibits high stability and reactivity, making it suitable for various applications in organic synthesis. The presence of the 5,5-dimethyl-1,3-dioxan-2-yl group imparts stability and solubility, while the 4'-heptylvalerophenone moiety enhances its versatility in chemical transformations. This compound is particularly valuable for its potential use in pharmaceuticals, agrochemicals, and materials science.
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone structure
898755-54-9 structure
Product Name:5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone
CAS No:898755-54-9
MF:C24H38O3
MW:374.5567278862
CID:880306
PubChem ID:24727894
Update Time:2025-06-25

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone Chemical and Physical Properties

Names and Identifiers

    • 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-heptylphenyl)pentan-1-one
    • 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone
    • DTXSID60645991
    • MFCD03844288
    • AKOS016023289
    • 898755-54-9
    • MDL: MFCD03844288
    • Inchi: 1S/C24H38O3/c1-4-5-6-7-8-11-20-14-16-21(17-15-20)22(25)12-9-10-13-23-26-18-24(2,3)19-27-23/h14-17,23H,4-13,18-19H2,1-3H3
    • InChI Key: WASWHLZLAREPJK-UHFFFAOYSA-N
    • SMILES: O1C(CCCCC(C2C=CC(=CC=2)CCCCCCC)=O)OCC(C)(C)C1

Computed Properties

  • Exact Mass: 374.28209507g/mol
  • Monoisotopic Mass: 374.28209507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 35.5Ų

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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A2B Chem LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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